Cas no 624-84-0 (N-formylhydrazine)

• Product Name: N-formylhydrazine
• CAS No: 624-84-0
• MF: CH₄N₂O
• MW: 60.0552597045898
• MDL: MFCD00007589
• CID: 39163
• PubChem ID: 12229
• Update Time: 2025-10-30

N-formylhydrazine Chemical and Physical Properties

Names and Identifiers

• Formic acid hydrazide
• Formic hydrazine
• ForMic hydrazid
• FORMYLHYDRAZINE
• FORMOHYDRAZIDE
• FORMIC HYDRAZIDE
• Hydrazinecarboxaldehyde
• Formhydrazide
• Formylhydrazide
• Carbazaldehyde
• N-FORMYLHYDRAZINE
• Hydrazine, formyl-
• Formal hydrazine
• Formylhydrazid
• Formhydrazid
• Formic acid, hydrazide
• Formhydrazid [German]
• V1D8X13QFN
• XZBIXDPGRMLSTC-UHFFFAOYSA-N
• Formic acid hydrazide, 90%
• formyl hydrazine
• formyl-hydrazine
• N-Formylhyrazine
• N-formyl-hydrazine
• NH2NHCHO
• Hy
• N-formylhydrazine

• MDL： MFCD00007589
• Inchi： 1S/CH4N2O/c2-3-1-4/h1H,2H2,(H,3,4)
• InChI Key： XZBIXDPGRMLSTC-UHFFFAOYSA-N
• SMILES： O=CNN
• BRN： 0635759

Computed Properties

• Exact Mass: 60.03240
• Monoisotopic Mass: 60.032363
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 20
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -2
• Topological Polar Surface Area: 55.1

Experimental Properties

• Color/Form: White crystals.
• Density: 1.3250
• Melting Point: 56.0 to 61.0 deg-C
• Boiling Point: 90°C/0.7mmHg(lit.)
• Flash Point: Fahrenheit: 233.6 ° f < br / > Celsius: 112 ° C < br / >
• Refractive Index: 1.4840 (estimate)
• Solubility: water: soluble2.5%, clear, colorless
• Water Partition Coefficient: dissolution
• PSA: 55.12000
• LogP: 0.33320
• Solubility: Soluble in water.
• Sensitiveness: Hygroscopic

N-formylhydrazine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S36/37/39
• FLUKA BRAND F CODES：3-8-10
• RTECS：LQ8615000
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• TSCA：Yes
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid hydrazides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-formylhydrazine

Recent Advances in the Study of N-formylhydrazine (CAS: 624-84-0) in Chemical Biology and Pharmaceutical Research

N-formylhydrazine (CAS: 624-84-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug synthesis, chemical modifications, and potential therapeutic uses. This research brief aims to synthesize the latest findings on this compound, focusing on its chemical properties, biological activities, and emerging applications in drug development.

Recent studies have highlighted the role of N-formylhydrazine as a key intermediate in the synthesis of hydrazone-based compounds, which are widely used in medicinal chemistry for their bioactivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing hydrazone linkages for targeted drug delivery systems. The study reported improved stability and bioavailability of drug conjugates incorporating N-formylhydrazine, suggesting its potential in enhancing therapeutic efficacy.

In addition to its synthetic applications, N-formylhydrazine has been investigated for its intrinsic biological properties. A 2024 preprint on bioRxiv revealed that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. However, further in vivo studies are required to validate these findings and assess its safety profile.

Another area of interest is the use of N-formylhydrazine in chemical proteomics. Researchers have utilized its reactive formyl group to label and identify protein targets in complex biological systems. A recent Nature Chemical Biology paper (2023) described a novel chemoproteomic platform leveraging N-formylhydrazine to map protein-ligand interactions, offering new insights into drug discovery and target identification.

Despite these advancements, challenges remain in the large-scale production and handling of N-formylhydrazine due to its potential toxicity and instability under certain conditions. A 2023 review in Chemical Research in Toxicology emphasized the need for improved synthetic protocols and safety measures to facilitate its broader adoption in pharmaceutical applications.

In conclusion, N-formylhydrazine (CAS: 624-84-0) represents a promising yet underexplored compound in chemical biology and drug development. Its dual role as a synthetic building block and a biologically active molecule underscores its potential for future research. Ongoing studies are expected to further elucidate its mechanisms of action and expand its therapeutic applications.